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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the available scientific literature for the compound 4-((4-
Bromophenoxy)methyl)tetrahydro-2H-pyran. A comprehensive search of chemical
databases and scientific literature reveals a significant lack of specific data for this particular
molecule. While its chemical structure is registered, there is no published research detailing its
synthesis, biological activity, or any associated experimental protocols. However, substantial
information is available for a closely related isomer, 2-(4-Bromophenoxy)tetrahydro-2H-pyran,
and for the broader class of tetrahydropyran derivatives. This document summarizes the
available information on these related compounds to provide a contextual understanding of this

chemical space.

The Target Compound: 4-((4-
Bromophenoxy)methyl)tetrahydro-2H-pyran
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A thorough investigation of scientific literature and chemical databases indicates that there is
currently no published data available for 4-((4-Bromophenoxy)methyl)tetrahydro-2H-pyran.
Chemical property databases confirm its molecular formula as C12H1s5BrOz2, but do not provide
any citations to primary literature. Consequently, the core requirements of this technical guide
—quantitative data summarization, detailed experimental protocols, and signaling pathway
diagrams—cannot be fulfilled for this specific compound due to the absence of foundational
research.

A Closely Related Isomer: 2-(4-
Bromophenoxy)tetrahydro-2H-pyran

In contrast to the target compound, its isomer, 2-(4-Bromophenoxy)tetrahydro-2H-pyran, is a
commercially available compound with documented properties and applications.

Chemical Properties

The chemical properties of 2-(4-Bromophenoxy)tetrahydro-2H-pyran are summarized in the

table below.
Property Value Source
CAS Number 36603-49-3 [1]
Molecular Formula C11H13BrO2 [1]
Molecular Weight 257.12 g/mol [1]
IUPAC Name 2-(4-bromophenoxy)oxane [1]
Physical Form White to light yellow powder or 2]
crystals
Melting Point 53.0-59.0 °C [2]
Assay (GC) 297.5% [2]

Synthesis and Applications
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2-(4-Bromophenoxy)tetrahydro-2H-pyran is primarily utilized as a building block in organic
synthesis. The tetrahydropyranyl (THP) ether serves as a common protecting group for
alcohols and phenols due to its ease of introduction and cleavage under specific acidic
conditions.[3] Its stability in the presence of strong bases, organometallic reagents, and
hydrides makes it a versatile tool in multi-step syntheses.[3]

The Tetrahydropyran Scaffold in Medicinal
Chemistry

The tetrahydropyran (THP) ring is a prevalent structural motif in a wide range of biologically
active compounds and approved pharmaceuticals. Its presence often imparts favorable
pharmacokinetic properties. The general class of tetrahydropyran derivatives has been the
subject of extensive research, revealing a broad spectrum of biological activities.

General Synthesis of Substituted Tetrahydropyrans

Several synthetic strategies have been developed for the construction of the tetrahydropyran
ring. These methods often focus on achieving high diastereoselectivity. Common approaches
include:

Prins Cyclization: The acid-catalyzed condensation of an alkene or alkyne with an aldehyde.

o Hetero-Diels-Alder Reactions: The [4+2] cycloaddition of a diene with an aldehyde.

e Intramolecular Epoxide Ring Opening: The cyclization of 4,5-epoxy alcohols to form the
tetrahydropyran ring.[4]

o Maitland-Japp Reaction: A one-pot, multi-component reaction for the synthesis of highly
substituted tetrahydropyran-4-ones.[5]

The general workflow for the synthesis of substituted tetrahydropyran-4-ones via a Maitland-
Japp type reaction is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b582422#literature-review-of-4-4-bromophenoxy-
methyl-tetrahydro-2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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